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Compound of Interest

Compound Name: Ammonia ethanol

Cat. No.: B8359970 Get Quote

An In-depth Technical Guide to the Physical Properties of Anhydrous Ammonia-Ethanol

Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of anhydrous

ammonia-ethanol solutions. Given the specialized nature of this binary system, this document

synthesizes available data and outlines the requisite experimental protocols for researchers to

determine these properties for their specific applications.

Executive Summary
Anhydrous ammonia-ethanol solutions are utilized in various chemical synthesis and research

applications where a non-aqueous, basic medium with specific solubility characteristics is

required. Understanding the physical properties of these solutions, such as density, viscosity,

and vapor pressure, is critical for process design, safety, and achieving desired reaction

kinetics. This guide presents known quantitative data, details the experimental methodologies

for property determination, and provides logical and workflow diagrams to aid researchers.

Physical Property Data
Quantitative data for the physical properties of anhydrous ammonia-ethanol solutions across a

wide range of concentrations and temperatures is not extensively tabulated in publicly available
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literature. However, specific data points and properties of the constituent components provide a

baseline for understanding and further experimentation.

Density and Boiling Point
A commercially available 2.0 M solution of ammonia in ethanol provides a key reference point.

Property Value Conditions

Concentration 2.0 M (1.90-2.20 M) -

Density 0.785 g/mL 25 °C

Boiling Point 60 °C -

Data sourced from Sigma-

Aldrich product information for

a 2.0 M ammonia solution in

ethanol.

Colligative Properties: Boiling Point Elevation and
Freezing Point Depression
Colligative properties depend on the molality of the solute. For a solution of 30 g of ammonia

(NH₃) in 150 g of ethanol (C₂H₅OH), the following approximate values have been calculated:

Property Value

Calculated Boiling Point ~92.69 °C

Calculated Freezing Point ~-137.48 °C

Note: These are calculated values based on the

molality and colligative property constants of

ethanol (Kb ≈ 1.22 °C· kg/mol , Kf ≈ 1.99 °C·

kg/mol ) and may not reflect real-world behavior

due to interactions between ammonia and

ethanol.[1][2]
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Properties of Anhydrous Ammonia and Ethanol
The properties of the individual components are fundamental to predicting the behavior of the

mixture.

Property Anhydrous Ammonia (NH₃) Ethanol (C₂H₅OH)

Molar Mass 17.031 g/mol [3] 46.07 g/mol

Boiling Point (1 atm) -33.34 °C[3] 78.37 °C

Freezing Point (1 atm) -77.73 °C[3] -114.1 °C

Density (liquid) 0.682 g/cm³ (at -33.3 °C)[3] 0.789 g/cm³ (at 20 °C)

Vapor Pressure 857.3 kPa (at 20 °C)[3] 5.95 kPa (at 20 °C)

Solubility
Ammonia is soluble in ethanol.[3] The solubility has been measured by static vapor-liquid

equilibrium methods at various temperatures, with total pressure reaching up to approximately

0.72 MPa.[4] This solubility allows for the preparation of solutions with significant molar

concentrations.

Electrical Conductivity
Pure liquid ammonia and pure ethanol are poor electrical conductors.[5][6] The dissolution of

ammonia in ethanol is not expected to create a highly conductive solution, as ammonia is a

weak base. However, the presence of any water or ionic impurities would increase conductivity.

Studies on related systems, such as ammonium salts in aqueous ethanol solutions, show that

conductivity decreases as the ethanol content increases.[7][8]

Experimental Protocols
For researchers requiring precise physical property data for specific concentrations and

temperatures of anhydrous ammonia-ethanol solutions, direct experimental measurement is

necessary. The following sections detail the methodologies for determining key properties.

Density Measurement
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The density of a liquid solution can be measured accurately using several established

methods.

Method 1: Pycnometer (Density Bottle)

Preparation: Clean and thoroughly dry a pycnometer of a known volume.

Calibration: Measure the mass of the empty, dry pycnometer. Fill the pycnometer with

deionized water of a known temperature and measure the mass again. Calculate the exact

volume of the pycnometer using the known density of water at that temperature.

Measurement: Dry the pycnometer completely. Fill it with the anhydrous ammonia-ethanol

solution, taking care to avoid gas bubbles and working in a well-ventilated fume hood due

to ammonia's volatility.

Equilibration & Weighing: Bring the filled pycnometer to the desired, constant temperature

in a water bath. Measure the mass of the filled pycnometer.

Calculation: Subtract the mass of the empty pycnometer to find the mass of the solution.

Density is calculated by dividing the mass of the solution by the calibrated volume of the

pycnometer.

Method 2: Vibrating Tube Densitometer

Principle: This instrument measures the oscillation frequency of a U-shaped tube

containing the sample. The frequency is directly related to the density of the liquid in the

tube.

Calibration: Calibrate the instrument using two standards of known density, typically dry air

and deionized water, at the desired temperature.

Measurement: Inject the anhydrous ammonia-ethanol solution into the cleaned and dried

oscillating tube.

Data Acquisition: Allow the temperature to stabilize. The instrument will automatically

measure the oscillation period and calculate the density based on the calibration. This

method is fast, requires a small sample volume, and provides high precision.[9]
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Viscosity Measurement
Viscosity, the measure of a fluid's resistance to flow, can be determined using various

viscometers.

Method 1: Capillary Tube Viscometer (e.g., Ostwald or Ubbelohde type)

Principle: This method relies on measuring the time it takes for a fixed volume of liquid to

flow through a narrow capillary tube under a known pressure differential (gravity).

Procedure: a. Introduce a precise volume of the ammonia-ethanol solution into the

viscometer. b. Place the viscometer in a constant temperature bath until thermal

equilibrium is reached. c. Apply suction or pressure to draw the liquid up past the upper

timing mark. d. Measure the time it takes for the liquid meniscus to fall between the upper

and lower timing marks.

Calculation: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where 't'

is the flow time and 'C' is the calibration constant of the viscometer. The dynamic viscosity

(η) is then found by multiplying the kinematic viscosity by the density of the solution (η = ν

* ρ).

Method 2: Falling Sphere Viscometer

Principle: This method measures the terminal velocity of a sphere of known size and

density falling through the fluid.[10]

Procedure: a. Fill a vertical tube with the ammonia-ethanol solution and allow it to reach

thermal equilibrium. b. Gently drop a small sphere into the liquid. c. Measure the time it

takes for the sphere to fall a known distance between two marks after it has reached

terminal velocity.

Calculation: The viscosity is calculated using Stokes' Law, which relates the terminal

velocity to the viscosity of the fluid, the densities of the sphere and the fluid, and the radius

of the sphere.[10]

Vapor Pressure Measurement
The vapor pressure of a volatile solution must be measured in a closed system.
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Static Method (Isoteniscope)

Apparatus: An isoteniscope is connected to a pressure gauge (manometer) and a vacuum

pump.

Procedure: a. Place the ammonia-ethanol solution in the isoteniscope bulb. b. Submerge

the bulb in a constant temperature bath. c. Freeze the solution and evacuate the

apparatus to remove any dissolved gases. Thaw the solution to release more dissolved

gases and repeat the freeze-pump-thaw cycle several times. d. After purification, with the

sample at the desired temperature, the vapor of the sample will push against a U-bend of

the same liquid in the isoteniscope. The external pressure is adjusted to make the levels in

the U-bend equal.

Measurement: The measured external pressure at this point is equal to the vapor pressure

of the solution at that temperature.[11]

Dynamic Method

Principle: This method determines the boiling point of the solution at various controlled

pressures.

Procedure: a. Place the solution in a container equipped with a reflux condenser and

connect it to a pressure control system. b. Set a specific pressure in the system. c. Heat

the solution until it boils. The temperature at which it boils is recorded.

Data: The vapor pressure of the solution at that temperature is equal to the controlled

pressure of the system. A series of measurements at different pressures yields the vapor

pressure curve.

Visualizations
Relationship of Physical Properties
The physical properties of anhydrous ammonia-ethanol solutions are interdependent and are

primarily influenced by temperature and the concentration of ammonia.
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Independent Variables

Dependent Physical Properties

Temperature

Density

-ve

Viscosity

-ve

Vapor Pressure

+ve

Boiling Point Freezing Point

Ammonia Concentration
(mol/L or %w/w)

variable variable+ve (Raoult's Law)+ve (Elevation) -ve (Depression)

Click to download full resolution via product page

Caption: Factors influencing the physical properties of ammonia-ethanol solutions.

Generalized Experimental Workflow
The workflow for determining a physical property of the solution follows a standard scientific

methodology from preparation to final analysis.
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1. Sample Preparation
(Anhydrous Ammonia + Ethanol)

3. Measurement
(Load sample, set T, P)

2. Instrument Calibration
(e.g., with Water, Air)

4. Raw Data Acquisition
(e.g., time, frequency, pressure)

5. Calculation
(Apply relevant physical law/equation)

6. Result Reporting
(Property at specified T, P, Conc.)

Click to download full resolution via product page

Caption: A generalized workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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